![molecular formula C18H16F3NO5S B1653249 (3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(4-(trifluoromethoxy)phenyl)methanone CAS No. 1797303-40-2](/img/structure/B1653249.png)
(3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(4-(trifluoromethoxy)phenyl)methanone
Overview
Description
(3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(4-(trifluoromethoxy)phenyl)methanone is a useful research compound. Its molecular formula is C18H16F3NO5S and its molecular weight is 415.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Studies
Research has shown interest in synthesizing azetidinone derivatives due to their pharmacological potencies. For instance, the synthesis of substituted azetidinones derived from a dimer of Apremilast involved developing a scaffold with significant biological and pharmacological potential, highlighting the versatility of azetidinone derivatives in medicinal chemistry (Jagannadham et al., 2019).
Biological Evaluation
Azetidinone derivatives have been evaluated for their biological activities, such as antibacterial and antitumor effects. For example, certain azetidinone compounds showed potent antiproliferative properties, indicating their potential as antitumor agents by targeting tubulin polymerization and inducing apoptosis in cancer cells (Greene et al., 2016).
Chemical Modification and Drug Development
Chemical modification studies have produced derivatives with enhanced antimicrobial activities, suggesting the importance of azetidinone derivatives in developing new antibiotics. For example, the modification of sulfazecin resulted in derivatives with potent activity against gram-negative bacteria (Kishimoto et al., 1984).
Proton Exchange Membranes
In materials science, azetidinone derivatives have been explored for their potential in fuel cell applications. The synthesis of comb-shaped poly(arylene ether sulfone)s with sulfonated side chains, including azetidinone units, demonstrated high proton conductivity, showcasing their utility in polyelectrolyte membrane materials (Kim et al., 2008).
Properties
IUPAC Name |
[3-(4-methoxyphenyl)sulfonylazetidin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16F3NO5S/c1-26-13-6-8-15(9-7-13)28(24,25)16-10-22(11-16)17(23)12-2-4-14(5-3-12)27-18(19,20)21/h2-9,16H,10-11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDJAHAXZAYMLAY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)C2CN(C2)C(=O)C3=CC=C(C=C3)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16F3NO5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901128359 | |
Record name | Methanone, [3-[(4-methoxyphenyl)sulfonyl]-1-azetidinyl][4-(trifluoromethoxy)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901128359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
415.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1797303-40-2 | |
Record name | Methanone, [3-[(4-methoxyphenyl)sulfonyl]-1-azetidinyl][4-(trifluoromethoxy)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1797303-40-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methanone, [3-[(4-methoxyphenyl)sulfonyl]-1-azetidinyl][4-(trifluoromethoxy)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901128359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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